5-Chloro-7-(chloromethyl)-3,3-dimethyl-2,3-dihydrobenzofuran

• IUPAC Name: 5-chloro-7-(chloromethyl)-3,3-dimethyl-2H-1-benzofuran
• InChI: InChI=1S/C11H12Cl2O/c1-11(2)6-14-10-7(5-12)3-8(13)4-9(10)11/h3-4H,5-6H2,1-2H3
• InChI Key: HGZMJUKJAHRYCP-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C21)Cl)CCl)C
• Molecular Formula: C11H12Cl2O
• Molecular Weight: 231.11 g/mol

Description

“5-Chloro-7-(chloromethyl)-3,3-dimethyl-2,3-dihydrobenzofuran” is a chemical compound. The CAS Number is 1461705-84-9. It has a molecular weight of 203.07.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8Cl2O/c10-5-7-4-8 (11)3-6-1-2-12-9 (6)7/h3-4H,1-2,5H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 203.07. Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Analytical Identification of Derivatives

A study by Liu et al. (2017) reported the analytical properties of phenethylamine derivatives, including variants of dihydrobenzofuran. These compounds were identified using advanced analytical techniques like liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-QTOF-MS), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance spectroscopy (NMR).

Photochemical Transformations

Gvozdev et al. (2021) conducted a comprehensive study on chloro(4-methylpent-3-en-1-ynyl)carbene, related to dihydrobenzofuran derivatives, exploring its IR spectrum, structure, photochemical transformations, and reactions with alkenes (Gvozdev et al., 2021).

Antitubercular Agents

Prado et al. (2006) investigated derivatives of benzofuro[3,2-f][1]benzopyrans, closely related to dihydrobenzofurans, for their antitubercular properties. They found significant activities against Mycobacterium tuberculosis strains (Prado et al., 2006).

Excited-State Proton Transfer

Chen et al. (2016) synthesized compounds containing a dihydrobenzofuran core and studied their excited-state intramolecular proton transfer (ESIPT). They demonstrated the tunability of proton acidity and hydrogen-bond strength in these compounds (Chen et al., 2016).

Catalytic Synthesis

Kantevari et al. (2010) reported the synthesis of dihydrobenzofuran-tethered pyridines and dihydroquinolin-5(6H)-ones, employing a catalytic process. This showcases the potential of dihydrobenzofuran derivatives in complex organic syntheses (Kantevari et al., 2010).

Crystal Structure and DFT Study

Sapari et al. (2019) performed a crystal structure, Hirshfeld analysis, and DFT study on a compound related to 5-chloro-1,3,3-trimethylindolin-2-ylidene)methyl]isobenzofuran-1(3H)-one, providing insight into its molecular interactions and electronic structure (Sapari et al., 2019).

Palladium Catalyzed Asymmetric Transformations

Gorobets et al. (2004) explored the use of 3,3'-bis(RO)-MeO-BIPHEP derivatives, including dihydrobenzofuran derivatives, in palladium-catalyzed asymmetric transformations, highlighting their potential in stereoselective organic syntheses (Gorobets et al., 2004).